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Abstract

This technical guide provides a comprehensive overview of the microstructure evolution of as-
cast titanium aluminide (TiAl) alloys. It is intended for researchers, scientists, and materials
engineers working on the development and processing of these advanced intermetallic
materials. This document details the solidification pathways, subsequent solid-state phase
transformations, and the influence of post-casting heat treatments on the final microstructure.
Quantitative data from various studies are summarized in tabular format to facilitate
comparison. Detailed experimental protocols for casting and microstructural characterization
are also provided. Furthermore, signaling pathways, experimental workflows, and logical
relationships are visualized using Graphviz diagrams to offer a clear and concise
understanding of the core concepts.

Introduction

Titanium aluminide alloys, particularly those based on the gamma (y-TiAl) phase, are
prominent candidates for high-temperature structural applications in the aerospace and
automotive industries due to their low density, high specific strength, and good creep resistance
at elevated temperatures. The mechanical properties of TiAl alloys are intrinsically linked to
their microstructure, which is established during casting and can be subsequently tailored
through heat treatments. The as-cast microstructure, however, often exhibits chemical
segregation and coarse grain structures, which can be detrimental to mechanical performance.
A thorough understanding of the microstructural evolution from the molten state is therefore
crucial for optimizing the properties of these alloys.
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This guide explores the fundamental aspects of the solidification and subsequent phase
transformations in as-cast TiAl alloys. It covers the initial dendritic solidification, the formation of
lamellar structures, and the influence of alloying elements and cooling rates. The effects of
various heat treatment strategies, including homogenization and hot isostatic pressing (HIP),
on refining the as-cast microstructure and enhancing mechanical properties are also discussed
in detail.

Solidification Pathway and Phase Transformations

The solidification of y-TiAl alloys is a complex process involving several phase transformations.
The exact sequence is highly dependent on the alloy composition, particularly the aluminum
content, and the cooling rate. For hypoperitectic alloys, which are of significant commercial
interest, the solidification typically proceeds through the primary formation of the disordered
hexagonal close-packed (hcp) a-phase or the body-centered cubic (bcc) B-phase, followed by a
series of solid-state transformations.

A common solidification pathway for many TiAl alloys involves the initial formation of primary a
dendrites from the liquid phase.[1][2] As the alloy cools, these dendrites grow and a y-phase
forms in the interdendritic regions.[1][2] Upon further cooling, the primary a-phase undergoes a
solid-state transformation to a lamellar structure composed of alternating platelets of the
ordered hexagonal az-phase (TisAl) and the tetragonal y-phase (TiAl).[1][2] This lamellar
structure is a hallmark of many as-cast and heat-treated TiAl alloys and plays a critical role in
determining their mechanical properties.

The following diagram illustrates a typical solidification pathway for a hypoperitectic TiAl alloy.
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Figure 1: Solidification pathway of a typical hypoperitectic TiAl alloy.

Quantitative Microstructural Data

The microstructure of as-cast and heat-treated TiAl alloys can be quantified by several
parameters, including the volume fraction of different phases, lamellar colony size, and
interlamellar spacing. These parameters are strongly influenced by the alloy composition and
processing conditions and, in turn, have a significant impact on the mechanical properties. The
following tables summarize quantitative data from various studies on different TiAl alloys.
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Alloy Lamellar
. . . Interlamellar
Composition Condition Colony Size . Reference
Spacing (pm)
(at.%) (hm)
Ti-46.36Al-
As-cast 421.51 1.25 [2]
2.01Cr-2.05Nb
Ti-47.01Al-
As-cast 561.03 1.54 [2]
2.09Nb-2.02Cr
] As-HIPed + HT ~150 (edge),
Ti-47Al-2Cr-2Nb 1-3 [3]
(1310°C) ~100 (center)
] As-HIPed + HT ~138 (edge), ~80
Ti-47Al-2Cr-2Nb >3 [3]
(1185°C) (center)

Table 1: Microstructural Parameters of As-Cast and Heat-Treated TiAl Alloys.

) Ultimate
Alloy Yield . .
. o Tensile Elongation
Compositio  Condition Strength Reference
Strength (%)
n (at.%) (MPa)
(MPa)

Ti-47AI-2Cr- As-HIPed +

~550 ~650 ~1.2 [3]
2Nb HT (1310°C)
Ti-47Al-2Cr- As-HIPed +

~550 ~620 ~0.5 [3]
2Nb HT (1185°C)
Ti-46Al-1Cr-

As-cast - - 0.62 [4]

2V
Ti-46Al-1Cr- Cyclic Heat

- - 1.52 [4]
2V Treated
Ti-48Al-2Cr-

As-cast 482 - 0.3 [5]

2Nb
Ti-48Al-2Cr-
>Nb Heat Treated 650 - 0.71 [5]
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Table 2: Mechanical Properties of As-Cast and Heat-Treated TiAl Alloys.

Experimental Protocols
Alloy Preparation: Vacuum Arc Melting

A common method for producing TiAl alloys in a research setting is vacuum arc melting. This

technique helps to minimize contamination from atmospheric gases.

e Raw Materials: High-purity titanium (99.9%), aluminum (99.99%), and other alloying

elements are weighed to the desired atomic percentages.

Chamber Preparation: The raw materials are placed in a water-cooled copper crucible inside
a vacuum chamber. The chamber is then evacuated to a high vacuum (typically < 10-* mbar)
and backfilled with high-purity argon gas. This process is often repeated multiple times to
ensure a clean atmosphere.

Melting: A non-consumable tungsten electrode is used to strike an arc with the raw materials,
causing them to melt. The molten alloy is kept in the liquid state for a period to ensure
homogeneity.

Ingot Casting: The molten alloy is then allowed to solidify in the copper crucible. To further
improve homogeneity, the resulting ingot is typically flipped and remelted several times.

Microstructural Characterization

Sample Preparation: The as-cast ingots are sectioned using a slow-speed diamond saw to
minimize deformation. The sectioned samples are then mounted in a conductive resin.

Grinding and Polishing: The mounted samples are ground using a series of silicon carbide
papers with decreasing grit size (e.g., 240, 400, 600, 800, 1200 grit). Subsequently, they are
polished using diamond suspensions (e.g., 6 ym, 3 um, 1 ym) to achieve a mirror-like
surface finish. A final polishing step with a colloidal silica suspension may be used to remove
any remaining fine scratches.

Etching: To reveal the microstructure, the polished samples are etched with a suitable
reagent, such as Kroll's reagent (e.g., 2% HF, 6% HNOs, 92% H20) or a modified Kroll's
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reagent. The etching time is critical and needs to be carefully controlled to avoid over-
etching.

e Microscopy: The etched microstructures are then examined using optical microscopy (OM)
and scanning electron microscopy (SEM). SEM in backscattered electron (BSE) mode is
particularly useful for distinguishing between the different phases based on atomic number
contrast (heavier elements appear brighter).

The following diagram illustrates a typical experimental workflow for the preparation and
characterization of as-cast TiAl alloys.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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